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Compound of Interest

Compound Name: Leucinostatin B M+H

Cat. No.: B1253554

Get Quote

Focus: Analytical Standards & Mass Spectrometry (M+H) Context

Executive Safety Summary
Leucinostatin B (CAS 76663-52-0) is a potent hydrophobic peptide mycotoxin and antibiotic.[1]

Unlike standard laboratory reagents, it poses a dual threat: acute biological toxicity (uncoupling

of mitochondrial oxidative phosphorylation) and environmental persistence (aquatic toxicity).

The "M+H" Context: The reference to "M+H" (protonated molecular ion) indicates you are likely

handling this compound in an analytical setting, specifically Liquid Chromatography-Mass

Spectrometry (LC-MS).[1] This creates a unique disposal challenge: Mixed Waste. You are

dealing with a potent toxin dissolved in organic solvents (Acetonitrile/Methanol), which renders

standard biological inactivation protocols (like bleaching) chemically dangerous.

Immediate Directives:

NEVER dispose of Leucinostatin B down the drain.[2]

NEVER add bleach (sodium hypochlorite) to LC-MS waste containing Acetonitrile (risk of

forming toxic cyanogen chloride gas).[1]
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ALWAYS segregate as "Acute Toxin / Flammable" waste for high-temperature incineration.[1]

Hazard Identification & Mechanism
To handle this compound safely, you must understand why it is dangerous. This is not just a

chemical irritant; it is a bio-energetic poison.

Property Data Operational Implication

Mechanism
Mitochondrial Uncoupler /

ATPase Inhibitor

Disrupts ATP production in

cells.[1] Inhalation or skin

absorption can lead to

systemic energy failure.

Physical State
Hydrophobic Peptide

(Solid/Powder)

High risk of static

aerosolization during weighing.

Use an ionizing fan or anti-

static gun.

Solubility
Soluble in Alcohols, DMSO,

Acetonitrile

Readily penetrates skin if

dissolved in carrier solvents

(like DMSO).

Environmental H411 (Toxic to aquatic life)
Zero-discharge policy for sink

drains.[1]

Mechanistic Insight: Leucinostatin B acts as a protonophore, shuttling protons across the inner

mitochondrial membrane, collapsing the proton motive force (

) required for ATP synthesis.[3] This mimics the action of classical uncouplers like FCCP, but
with higher potency due to its peptide structure.

Disposal Protocols: The "Self-Validating"
Workflow[1]
A self-validating system means the process itself prevents errors (e.g., using physical barriers

or distinct containers).
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Scenario A: Analytical Waste (LC-MS Effluent)
Context: You have run an LC-MS sequence.[1] The waste container contains Acetonitrile,

Water, Formic Acid, and trace Leucinostatin B.

The Protocol:

Segregation: Do not mix this output with general "Halogenated" or "Non-Halogenated" waste

streams used for benign chemistry. Use a dedicated bottle labeled "Cytotoxic / LC-MS

Waste."[1]

Labeling: The label must explicitly state:

Contains: Acetonitrile, Methanol, Formic Acid, Leucinostatin B (Trace Toxin).

Hazard:[2] Flammable, Acute Toxin.

No Treatment: Do NOT attempt to neutralize this waste at the bench. The presence of

organic modifiers makes chemical inactivation unreliable and potentially reactive.

Disposal Path: Hand off to EHS for High-BTU Incineration. This ensures thermal destruction

of the peptide bond (

C).

Scenario B: Solid Waste & Stock Vials
Context: Empty vials, contaminated gloves, weighing boats, and pipette tips.

The Protocol:

Primary Containment: Place all solid disposables immediately into a clear, sealable bag

(e.g., Ziploc) located inside the fume hood.

Secondary Containment: Seal the bag and place it into a rigid "Cytotoxic / Pathological

Waste" burn box (often white or yellow, distinct from red biohazard boxes).

Sharps: Any needles or glass vials must go into a hard-walled sharps container labeled

"Chemically Contaminated Sharps."[4]
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Scenario C: Spill Response (Immediate Action)
Context: You dropped a stock vial (1 mg/mL in DMSO).

Evacuate & PPE: Clear the immediate area. Ensure you are wearing double nitrile gloves, a

lab coat, and safety goggles.

Absorb: Cover the liquid spill with a spill pillow or absorbent pads.

Inactivate (Surface Only): Once the bulk liquid is removed, wipe the surface with 10%

Sodium Hypochlorite (Bleach) followed by water.

Note: While we do not bleach the waste bottle (due to acetonitrile), bleaching the surface

residue is effective for oxidizing the peptide structure.

Disposal: All cleanup materials go into the "Cytotoxic Solid Waste" stream.

Visualizing the Decision Logic
The following diagram illustrates the critical decision tree for Leucinostatin B disposal,

specifically highlighting the "Mixed Waste" trap.
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Leucinostatin B Waste Generated

What is the physical state?

Solid Waste
(Vials, Gloves, Tips) Liquid Waste

Double Bag -> Cytotoxic Burn Box Does it contain Organic Solvents?
(Acetonitrile, MeOH, DMSO)

LC-MS Mixed Waste
(Flammable + Toxic)

Yes (e.g., LC-MS)

Aqueous Waste Only
(Buffer residues)

No (Water only)

DO NOT TREAT
Send for High-BTU Incineration

CRITICAL: NO BLEACH
Chemical Inactivation

(10% Bleach, 30 mins)
then pH Neutralize

Final Disposal

Click to download full resolution via product page

Caption: Decision tree emphasizing the prohibition of bleaching LC-MS waste streams to

prevent hazardous chemical reactions.
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Regulatory & Compliance (RCRA)[1]
While Leucinostatin B is not explicitly named on the EPA "P-List" (Acutely Hazardous) or "U-

List" (Toxic), it falls under the "Characteristic" waste guidelines due to its toxicity profile.

Waste Classification: Non-specific organic toxic waste.

RCRA Code: Likely D001 (Ignitable, if in LC solvents) and D003 (Reactive, potentially, if

handled improperly), or simply regulated as "Non-RCRA Regulated Toxic Waste" depending

on state statutes.

Best Practice: Treat as P-Listed equivalent. Many institutions default peptide toxins to the

strictest category to ensure incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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